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Compound of Interest

6-(Propan-2-yloxy)-1h-indazol-3-
Compound Name:

amine
CAS No.: 1351631-55-4
Cat. No.: B1403204

Get Quote

\ J

As a critical intermediate in the structure-based discovery of Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) potentiators and inhibitors, 6-(Propan-2-yloxy)-1H-indazol-3-
amine (CAS: 1351631-55-4) requires rigorous handling protocols[1]. Also known as 6-
iIsopropoxy-1H-indazol-3-amine, this lipophilic heterocyclic amine presents specific
occupational hazards.

This guide provides drug development professionals with a self-validating, step-by-step
operational framework for safe handling, solubilization, and disposal, ensuring both scientific
integrity and laboratory safety.

Hazard Assessment & Mechanistic Causality

To implement effective Personal Protective Equipment (PPE), researchers must first
understand the causality behind the chemical's hazards. Like most biologically active
indazolamines, this compound carries specific Global Harmonized System (GHS)
classifications[2],[3].
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Table 1: Hazard Assessment & Mechanistic Causality

Hazard Class (GHS) Signal

Mechanistic Causality

Acute Toxicity, Oral (Cat 4) H302

The primary amine group
facilitates rapid systemic
absorption across
gastrointestinal mucosa if

inadvertently ingested|[3].

Skin Irritation (Cat 2) H315

The lipophilic isopropoxy group
enhances dermal penetration,
allowing the amine to act as a
localized nucleophile,

disrupting lipid bilayers[4].

Eye Irritation (Cat 2A) H319

Direct contact with the corneal
epithelium causes acute
protein denaturation and

localized inflammation[2].

STOT SE 3 (Respiratory) H335

Inhalation of fine crystalline
dust irritates the upper
respiratory tract via direct
mucosal binding and

irritation[5].

Personal Protective Equipment (PPE) Matrix

To mitigate the hazards outlined above, the following PPE matrix must be strictly adhered to

during all handling phases.

Table 2: Required PPE and Operational Justification
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PPE Category Specification Operational Justification

Prevents dermal penetration.

Nitrile gloves (=0.11 mm Nitrile offers superior
Hand Protection thickness, breakthrough >480 resistance to DMF/DMSO, the
min) primary solvents used for

CFTR modulator synthesis[1].

Protects against aerosolized

Chemical safety goggles dust during weighing and
Eye Protection (EN166 / OSHA 29 CFR prevents solvent splashes
1910.133) during microwave-assisted
synthesis[2].

Mandatory if weighing outside
Respirat NIOSH N95 or CEN P1 a certified fume hood to
espirator
P Y Particulate Respirator prevent inhalation of H335-

classified particulates[4].

Shields against accidental

) ) spills and prevents static
) Flame-retardant, anti-static lab ] ) o
Body Protection ) accumulation, which can ignite
coa
solvent vapors during

solubilization[3].

Standard Operating Procedure: Handling &
Solubilization

When synthesizing CFTR modulators, 6-(Propan-2-yloxy)-1H-indazol-3-amine is typically
subjected to microwave irradiation in solvents like Dimethylformamide (DMF)[1]. The following
self-validating protocol ensures safe transition from solid powder to reactive solution.

Step-by-Step Methodology

o Fume Hood Verification: Prior to opening the chemical container, verify that the chemical
fume hood is operational with a minimum face velocity of 100 feet per minute (fpm). Clear
the workspace of incompatible materials such as strong oxidizing agents and strong acids|[2].
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e PPE Donning & Inspection: Equip the required nitrile gloves, chemical safety goggles, and
lab coat. Inspect gloves for micro-tears.

 Static Mitigation (Crucial): Because indazolamine powders are prone to electrostatic
scattering, use anti-static weighing boats and grounded spatulas. This prevents
aerosolization of the H335 respiratory irritant.

» Weighing & Transfer: Carefully weigh the required mass (e.g., 50.0 mg for standard
synthesis scales[1]) and transfer it directly into a heavy-walled microwave-safe sealed tube.

e Solubilization: Add the required volume of solvent (e.g., 0.5 mL DMF[1]) inside the fume
hood. Cap the tube immediately to prevent solvent vapor escape, then vortex until the amine
is fully dissolved.

o Workspace Decontamination: Wipe down the analytical balance and fume hood surface with
a solvent-dampened cloth (e.g., 70% ethanol) to capture any residual microscopic dust[5].

Emergency Response & Waste Management
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Operational workflow and emergency spill response for handling 6-isopropoxy-1H-indazol-3-
amine.
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Spill Containment Protocol

If the solid powder or solubilized mixture is spilled, execute the following steps:

Evacuation & Ventilation: Evacuate personnel from the immediate vicinity. If the spill is inside
the fume hood, maximize the exhaust flow. If outside, ensure room ventilation is active[5].

Containment (Solid): Do not dry sweep, as this will aerosolize the powder. Cover the spilled
solid with a damp paper towel or an inert absorbent material[4].

Containment (Liquid): If spilled in DMF/DMSO, surround and cover the spill with a chemical
spill pad or universal inert absorbent.

Collection: Use non-sparking tools to scoop the absorbed material into a designated,
sealable hazardous waste container[3].

Surface Decontamination: Wash the affected area thoroughly with soap and water, followed
by an ethanol wipe to remove lipophilic residues[5].

Disposal Plan

Environmental regulations strictly prohibit the discharge of indazolamines into drains or soil[4].

Solid Waste: Dispose of unused 6-(Propan-2-yloxy)-1H-indazol-3-amine and contaminated
packaging in a sealed container labeled "Hazardous Organic Solid Waste (Indazolamine)".

Liquid Waste: Reaction mixtures and solvent washes must be collected in compatible liquid
waste carboys (segregated into halogenated or non-halogenated streams based on the
solvent used).

Final Destruction: Offer surplus and non-recyclable solutions to a licensed professional
waste disposal service. The material must be burned in a chemical incinerator equipped with
an afterburner and scrubber[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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